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Compound of Interest

Compound Name:
Butanedinitrile, 2,3-diethyl-2,3-

dimethyl-

Cat. No.: B145516 Get Quote

Proper disposal of Butanedinitrile, 2,3-diethyl-2,3-dimethyl- is critical due to its significant

health and environmental hazards. This substance is classified as acutely toxic and requires

strict adherence to hazardous waste regulations. The following procedures provide essential,

step-by-step guidance for researchers, scientists, and drug development professionals to

ensure safe handling and disposal.

Immediate Safety and Hazard Information
Based on its GHS classification, Butanedinitrile, 2,3-diethyl-2,3-dimethyl- presents a severe

toxicity risk. A significant percentage of classifications indicate it can be fatal if swallowed,

inhaled, or in contact with skin, and it is also harmful to aquatic life.[1] Always handle this

chemical within a certified chemical fume hood while wearing appropriate Personal Protective

Equipment (PPE).

Required Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile rubber).

Eye Protection: Chemical safety goggles or a face shield.

Body Protection: A lab coat is mandatory.
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Respiratory Protection: Use only in a chemical fume hood. For spills or situations with

inadequate ventilation, a self-contained breathing apparatus may be necessary.[2]

Hazard Classification Summary
The following table summarizes the GHS hazard classifications for Butanedinitrile, 2,3-
diethyl-2,3-dimethyl-.

Hazard Statement GHS Classification Code Signal Word

Fatal if swallowed H300 Danger

Fatal in contact with skin H310 Danger

Fatal if inhaled H330 Danger

Harmful to aquatic life with

long lasting effects
H412 -

Harmful if swallowed

(classification varies by data

source)

H302 Warning

Data sourced from PubChem CID 145087. The percentages associated with classifications

indicate variance across different data contributors.[1]

Step-by-Step Disposal Protocol
Disposal of this chemical must comply with federal and state regulations, such as the

Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA).

[3][4] Never pour this chemical down the drain or dispose of it in regular trash.[5][6]

Step 1: Waste Identification and Segregation
Classify as Hazardous Waste: Due to its acute toxicity, Butanedinitrile, 2,3-diethyl-2,3-
dimethyl- must be managed as a hazardous waste.[1] Depending on its use, it may fall

under the EPA's "P-list" of acutely toxic wastes.[3]
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Segregate Waste: Store this waste separately from other chemical waste streams.

Specifically, keep it away from incompatible materials like strong oxidizing agents.[7][8] Use

physical barriers or secondary containment to separate incompatible chemicals.[3]

Step 2: Select an Appropriate Waste Container
Compatibility: Use a container made of a material chemically compatible with nitriles. High-

density polyethylene (HDPE) or glass containers are often suitable. Do not use metal

containers for acids or bases.[9]

Condition: The container must be in good condition, free from leaks or damage, and have a

secure, leak-proof lid.[3]

Original Container: If possible and the container is in good condition, using the original

product container is a good practice.[7]

Step 3: Label the Waste Container
Label Immediately: Affix a hazardous waste label to the container before adding any waste.

Required Information: The label must include:

The words "Hazardous Waste".[4]

The full chemical name: "Butanedinitrile, 2,3-diethyl-2,3-dimethyl-".

A clear description of the associated hazards (e.g., "Acutely Toxic," "Poison").[4]

The date when waste was first added to the container.

Step 4: Accumulate Waste in a Satellite Accumulation
Area (SAA)

Designated Location: Store the labeled waste container in a designated Satellite

Accumulation Area (SAA), which must be at or near the point of generation and under the

control of laboratory personnel.[4][5][7]
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Keep Container Closed: Keep the waste container securely closed at all times, except when

adding waste.[5][7]

Accumulation Limits: Adhere to the strict accumulation limits for hazardous waste. For

acutely toxic (P-listed) wastes, the limit is 1 quart of liquid or 1 kilogram of solid waste.[5]

Waste Type Maximum SAA Accumulation Limit

General Hazardous Waste 55 gallons

Acutely Toxic (P-listed) 1 quart (liquid) or 1 kg (solid)

Once an accumulation limit is reached, the waste must be removed from the laboratory within

three calendar days.[5][7]

Step 5: Arrange for Final Disposal
Contact EHS: When the container is nearly full or the accumulation time limit is approaching,

contact your institution's Environmental Health and Safety (EHS) department to request a

waste pickup.[5]

Professional Disposal: The EHS department will arrange for the transport of the waste to a

licensed hazardous waste disposal facility, where it will be managed through methods like

controlled incineration.[6][10]

Emergency Spill Procedures
In the event of a spill, immediate and safe response is crucial.

Evacuate: Evacuate all non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated, typically by working within a fume hood.

Control: Prevent the spill from spreading. Do not let the product enter drains.[11]

Absorb: For small spills, cover the material with an inert absorbent material such as a 1:1:1

mixture of sodium carbonate, clay cat litter (bentonite), and sand.[2]
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Collect: Carefully scoop the absorbed material into a suitable, closed container for disposal

as hazardous waste.[11]

Decontaminate: Clean the spill area thoroughly.

Report: Report the spill to your laboratory supervisor and EHS department.

Disposal Workflow
The following diagram illustrates the procedural flow for the proper disposal of Butanedinitrile,
2,3-diethyl-2,3-dimethyl-.
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Caption: Workflow for the safe disposal of acutely toxic chemical waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b145516?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145516?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2,3-Diethyl-2,3-dimethylbutanedinitrile | C10H16N2 | CID 145087 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. reed.edu [reed.edu]

3. danielshealth.com [danielshealth.com]

4. MedicalLab Management Magazine [medlabmag.com]

5. ehrs.upenn.edu [ehrs.upenn.edu]

6. chemicalbook.com [chemicalbook.com]

7. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

8. echemi.com [echemi.com]

9. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]

10. sharedlab.bme.wisc.edu [sharedlab.bme.wisc.edu]

11. static.cymitquimica.com [static.cymitquimica.com]

To cite this document: BenchChem. [Butanedinitrile, 2,3-diethyl-2,3-dimethyl- proper disposal
procedures]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b145516#butanedinitrile-2-3-diethyl-2-3-dimethyl-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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